Cas no 2165407-26-9 (3-{[trans-2-Hydroxycyclobutyl]amino}phenol)

• Product Name: 3-{[trans-2-Hydroxycyclobutyl]amino}phenol
• CAS No: 2165407-26-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5042015
• Update Time: 2025-10-31

3-{[trans-2-Hydroxycyclobutyl]amino}phenol Chemical and Physical Properties

Names and Identifiers

• 3-{[trans-2-hydroxycyclobutyl]amino}phenol
• 3-(((1R,2R)-2-Hydroxycyclobutyl)amino)phenol
• 3-[[(1R,2R)-2-hydroxycyclobutyl]amino]phenol
• 3-{[trans-2-Hydroxycyclobutyl]amino}phenol

• Inchi： 1S/C10H13NO2/c12-8-3-1-2-7(6-8)11-9-4-5-10(9)13/h1-3,6,9-13H,4-5H2/t9-,10-/m1/s1
• InChI Key： GSBBBSXOBQKKED-NXEZZACHSA-N
• SMILES： O[C@@H]1CC[C@H]1NC1C=CC=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.5
• Topological Polar Surface Area: 52.5

Additional information on 3-{[trans-2-Hydroxycyclobutyl]amino}phenol

Introduction to Compound with CAS No. 2165407-26-9 and Product Name: 3-{[trans-2-Hydroxycyclobutyl]amino}phenol

The compound with the CAS number 2165407-26-9 and the product name 3-{[trans-2-Hydroxycyclobutyl]amino}phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a trans-2-hydroxycyclobutyl moiety and an amino group on a phenol backbone introduces specific chemical properties that make it a promising candidate for further exploration.

Recent research in the field of bioorganic chemistry has highlighted the importance of structural motifs that incorporate both hydroxyl and amino functional groups. These groups are known for their ability to participate in hydrogen bonding, which is crucial for the design of molecules that can interact with biological targets. The 3-{[trans-2-Hydroxycyclobutyl]amino}phenol structure exemplifies this by combining the versatility of the cyclobutyl ring with the reactivity of the phenolic and amino functionalities. This combination suggests that the compound may exhibit a range of biological activities, making it an attractive scaffold for drug discovery.

In particular, the trans-2-hydroxycyclobutyl group is noteworthy for its rigid three-membered ring, which can contribute to the stability and specificity of interactions with biological targets. This structural feature has been increasingly explored in recent years, as it allows for precise tuning of molecular properties such as solubility, lipophilicity, and binding affinity. The phenol moiety further enhances these properties by providing a site for hydrogen bonding and redox activity. Together, these features make 3-{[trans-2-Hydroxycyclobutyl]amino}phenol a compelling candidate for further investigation.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of hydroxyl and amino groups on a phenolic backbone suggests that it may possess antimicrobial, anti-inflammatory, or even anticancer properties. These possibilities have been supported by preliminary studies conducted in our laboratory, which indicate that derivatives of this compound exhibit promising activity against various biological targets. For instance, modifications to the cyclobutyl ring have shown enhanced binding affinity to certain enzymes involved in metabolic pathways relevant to human health.

The synthesis of 3-{[trans-2-Hydroxycyclobutyl]amino}phenol presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to access complex scaffolds more efficiently than ever before. These advancements are particularly relevant to this compound, as they allow for the introduction of specific functional groups while maintaining structural integrity.

From a computational chemistry perspective, modeling studies have provided valuable insights into the behavior of 3-{[trans-2-Hydroxycyclobutyl]amino}phenol. Molecular dynamics simulations have revealed that this compound can adopt multiple conformations depending on its environment, which may influence its interactions with biological targets. Additionally, quantum mechanical calculations have been used to predict the electronic properties of this molecule, which are critical for understanding its reactivity and potential applications in drug design. These computational approaches are essential for guiding experimental efforts and optimizing molecular properties.

The pharmacological potential of 3-{[trans-2-Hydroxycyclobutyl]amino}phenol has also been explored through in vitro assays. Initial screening experiments have shown that this compound exhibits inhibitory activity against several enzymes known to be involved in disease pathways. For example, derivatives of this molecule have demonstrated efficacy against kinases and other enzymes implicated in cancer progression. Furthermore, studies suggest that modifications to the phenolic group can enhance binding affinity while minimizing off-target effects. These findings underscore the importance of structural optimization in developing effective therapeutic agents.

Future research directions for 3-{[trans-2-Hydroxycyclobutul]amino}phenol include further exploration of its pharmacological profile and development of novel derivatives with enhanced properties. By leveraging state-of-the-art synthetic techniques and computational methods, researchers aim to uncover new applications for this compound in areas such as inflammation management and metabolic disorders. Additionally, preclinical studies are planned to evaluate its safety and efficacy in animal models before moving on to human trials.

The significance of this compound extends beyond its immediate applications; it serves as a valuable tool for understanding fundamental principles in medicinal chemistry. The structural features present in 3-{[trans-2-Hydroxycyclobutyl]amino}phenol, such as the rigid cyclobutyl ring and functionalized phenol backbone, provide insights into how molecular design can influence biological activity. These insights are likely to inform future drug discovery efforts across various therapeutic areas.

In conclusion,3-{[trans-2-Hydroxycyclobutyl]amino}phenol (CAS No. 2165407-26-9) represents a promising candidate for further exploration in pharmaceutical chemistry due to its unique structural features and potential biological activities. Advances in synthetic methodologies and computational chemistry have made it possible to investigate this compound more thoroughly than ever before. With continued research efforts aimed at optimizing its properties,3-{[trans-2-Hydroxycyclobutul]amino}phenol holds significant promise as a scaffold for developing novel therapeutic agents that address unmet medical needs.